Cas no 896834-32-5 (4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one)

• Product Name: 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one
• CAS No: 896834-32-5
• MF: C₂₁H₂₁ClN₂O₂
• MW: 368.856644392014
• CID: 5424306
• Update Time: 2025-11-06

4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperazin-1-yl)methyl]-6-chlorochromen-2-one
• 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one

• Inchi： 1S/C21H21ClN2O2/c22-18-6-7-20-19(13-18)17(12-21(25)26-20)15-24-10-8-23(9-11-24)14-16-4-2-1-3-5-16/h1-7,12-13H,8-11,14-15H2
• InChI Key： ZUFJYRMOVXEQIB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C(CN2CCN(CC3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one

Recent Advances in the Study of 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one (CAS: 896834-32-5)

The compound 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one (CAS: 896834-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzylpiperazine moiety could significantly influence the compound's binding affinity to target proteins, particularly those involved in neurodegenerative diseases. The study utilized molecular docking and in vitro assays to validate the compound's interaction with key enzymes such as acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), suggesting its potential as a multi-target agent for Alzheimer's disease.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer properties of 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one. The researchers found that the compound exhibited selective cytotoxicity against certain cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549), while showing minimal toxicity to normal cells. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

In addition to its therapeutic potential, recent advancements in the analytical characterization of 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one have been reported. A study in Analytical Chemistry (2023) developed a high-performance liquid chromatography (HPLC) method for the quantification of the compound in biological matrices, enabling more accurate pharmacokinetic studies. This methodological improvement is expected to facilitate further preclinical and clinical investigations.

Despite these promising findings, challenges remain in the development of 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 4-(4-benzylpiperazin-1-yl)methyl-6-chloro-2H-chromen-2-one (CAS: 896834-32-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities, coupled with recent advancements in its characterization and optimization, underscore its potential in addressing unmet medical needs. Future research should focus on overcoming the current limitations and translating these findings into clinical applications.